tert-Butyl Methyl Ether

• CAS No.: 1634-04-4
• Product Name: tert-Butyl Methyl Ether
• Molecular Formula: (CH3)3COCH3; C5H12O; C5H12O
• Molecular Weight: 88.15 g/mol
• IUPAC Name: 2-methoxy-2-methylpropane
• Standard InChI: InChI=1S/C5H12O/c1-5(2,3)6-4/h1-4H3
• Standard InChIKey: BZLVMXJERCGZMT-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC
• Canonical SMILES: CC(C)(C)OC
• Boiling Point: 131.4 °F at 760 mm Hg (USCG, 1999); 55.2 °C; 55.1 °C; 55 °C; 131.4°F
• Colorform: Liquid; Colorless liquid
• Density: 0.7405 at 68 °F (USCG, 1999); 0.7353 g/cu cm at 25 °C; Relative density (water = 1): 0.7; 0.7405
• Flash Point: -14 °F (USCG, 1999); -80 °C; -28 °C c.c.; -14°F
• Melting Point: -164.2 °F (USCG, 1999); -108.6 °C; -109 °C; -164.2°F
• Physical Description: Methyl tert-butyl ether appears as a colorless liquid with a distinctive anesthetic-like odor. Vapors are heavier than air and narcotic. Boiling point 131°F. Flash point 18°F. Less dense than water and miscible in water. Used as a octane booster in gasoline.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; A colorless liquid with a distinctive anesthetic-like odor.
• Description: Methyl tert-butyl ether appears as a colorless liquid with a distinctive anesthetic-like odor. Vapors are heavier than air and narcotic. Boiling point 131°F. Flash point 18°F. Less dense than water and miscible in water. Used as a octane booster in gasoline.; Methyl tert-butyl ether (MTBE) is a flammable liquid with a distinctive, disagreeable odor. It is made from blending chemicals such as isobutylene and methanol, and has been used since the 1980s as an additive for unleaded gasolines to achieve more efficient burning.; Methyl tert-butyl ether is an ether having methyl and tert-butyl as the two alkyl components. It has a role as a non-polar solvent, a fuel additive and a metabolite.
• Shelf Life: Gloves must be inspected prior to use. Use proper glove removal technique (without touching glove's outer surface) to avoid skin contact with this product. Dispose of contaminated gloves after use in accordance with applicable laws and good laboratory practices. Wash and dry hands.; Unstable in acid solution.; Stable under recommended storage conditions.
• Solubility: 0.58 M; In water, 51,000 mg/L at 25 °C; 4.8 g/100 g in water; Soluble in water; Solubility in water 4wt%; solution of water in 1.3 wt%; Very soluble in ethanol, ethyl ether; Solubility in water, g/100ml at 20 °C: 4.2
• Synonyms: 1,1-Dimethylethyl Methyl Ether; 2-Methoxy-2-methylpropane; 2-Methyl-2-methoxypropane; MTBE; Methyl 1,1-dimethylethyl Ether; Methyl tert-Butyl Ether; Methyl Tertiary Butyl Ether; tert-Butoxymethane; tert-Butyl Methyl Ether_x000B_
• Vapor Density: Relative vapor density (air = 1): 3.0
• Vapor Pressure: 249.98 mmHg; 250 mm Hg at 25 °C /extrapolated/; Vapor pressure, kPa at 20 °C: 27
• PubChem Compound: 15413
• Last Modified: Nov 11 2021